Cas no 2757836-01-2 ((1S,3R)-3-methyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid)

• Product Name: (1S,3R)-3-methyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid
• CAS No: 2757836-01-2
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 6336010
• PubChem ID: 165756987
• Update Time: 2025-06-11

(1S,3R)-3-methyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,3R)-3-methyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid
• EN300-28277289
• rac-(1R,3S)-3-methyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid
• 2679812-35-0
• EN300-37101724
• 2757836-01-2

• Inchi： 1S/C12H19NO4/c1-3-7-17-11(16)13-12(10(14)15)6-4-5-9(2)8-12/h3,9H,1,4-8H2,2H3,(H,13,16)(H,14,15)/t9-,12+/m1/s1
• InChI Key： QCAVCLQOSOPYRH-SKDRFNHKSA-N
• SMILES： OC([C@@]1(CCC[C@@H](C)C1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on (1S,3R)-3-methyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid

Introduction to (1S,3R)-3-methyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic Acid (CAS No. 2757836-01-2)

(1S,3R)-3-methyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid, with the CAS number 2757836-01-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex stereochemistry and functional groups, making it a valuable candidate for further exploration in drug discovery and biochemical studies.

The molecular structure of (1S,3R)-3-methyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid features a cyclohexane ring with specific stereochemical configurations at the 1S and 3R positions. This arrangement, combined with the presence of an amide group and an ester moiety, contributes to its unique chemical properties and potential biological activities. The compound's stereochemistry is particularly noteworthy, as it can influence the compound's interactions with biological targets and its overall efficacy in therapeutic applications.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved selectivity and reduced side effects compared to their racemic counterparts. The stereochemistry of (1S,3R)-3-methyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid makes it an excellent candidate for studying the impact of molecular handedness on pharmacological outcomes. Researchers have been exploring its potential as a building block for more complex drug molecules, leveraging its rigid framework and functional groups to design novel therapeutic agents.

The presence of an amide group in the molecule suggests potential bioactivity as a protease inhibitor or a substrate for enzyme-mediated reactions. Amides are well-known for their role in various biological processes, including signal transduction and metabolic pathways. By incorporating this functional group into a drug-like molecule, researchers can target specific enzymes or receptors involved in disease pathways, leading to more effective treatments.

The ester moiety in (1S,3R)-3-methyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid also contributes to its versatility as a pharmacological tool. Ester groups can undergo hydrolysis under physiological conditions, releasing active species that can interact with biological targets. This property makes the compound useful in prodrug design, where it can be converted into a more active form once inside the body.

Recent studies have highlighted the importance of understanding the conformational dynamics of chiral molecules like (1S,3R)-3-methyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid in drug design. Advanced computational techniques have been employed to model the molecule's behavior in different environments, providing insights into how its structure influences its interactions with biological targets. These studies have revealed that subtle changes in conformation can significantly affect binding affinity and specificity, underscoring the need for precise structural control in drug development.

The synthesis of such complex molecules often presents significant challenges due to their intricate stereochemistry. However, recent advancements in synthetic chemistry have made it possible to construct these molecules with high precision and yield. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have enabled researchers to access enantiomerically pure forms of these compounds, which are essential for evaluating their pharmacological potential.

In addition to its potential as a drug intermediate, (1S,3R)-3-methyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid has been explored as a tool for studying enzyme mechanisms and substrate recognition. By using this compound as a probe, researchers can gain insights into how enzymes recognize and process substrates, which is crucial for developing inhibitors or modulators of enzymatic activity.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents based on chiral compounds like (1S,3R)-3-methyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid. Its unique structural features make it a promising candidate for treating a wide range of diseases, from metabolic disorders to neurological conditions. As our understanding of molecular interactions improves, so too does our ability to design drugs that are more effective and better tolerated by patients.

In conclusion, (CAS No. 2757836-01-2) represents a significant advancement in pharmaceutical chemistry due to its complex stereochemistry and functional groups. Its potential applications in drug discovery and biochemical research are vast, making it a compound of great interest to both academic researchers and industry scientists. As we continue to explore its properties and develop new synthetic methods, we can expect this molecule to play an increasingly important role in the development of novel therapeutics.